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Compound of Interest

Compound Name: mitoTracker Green FM

Cat. No.: B15552189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of MitoTracker Green FM, a

fluorescent probe widely utilized for the visualization and analysis of mitochondria in living cells.

This document details its spectral properties, mechanism of action, experimental protocols, and

applications in cellular research, with a focus on providing actionable data and methodologies

for laboratory professionals.

Core Properties and Mechanism of Action
MitoTracker Green FM is a cell-permeant dye that selectively accumulates in mitochondria. Its

fluorescence is largely independent of the mitochondrial membrane potential, making it a

reliable marker for mitochondrial mass. The probe contains a mildly thiol-reactive chloromethyl

group that covalently binds to mitochondrial proteins, ensuring its retention within the organelle.

[1][2]

Spectral Characteristics
MitoTracker Green FM exhibits excitation and emission spectra in the green region of the

visible spectrum, making it compatible with standard fluorescein (FITC) filter sets.
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Property Wavelength (nm)

Excitation Maximum ~490[3][4]

Emission Maximum ~516[2][4]

Recommended Laser Line 488 nm

Recommended Emission Filter 515/30 or similar

Note: While extensive research has been conducted on the spectral properties of MitoTracker
Green FM, specific quantitative values for its quantum yield and molar extinction coefficient are

not readily available in publicly accessible resources.

Experimental Protocols
Successful mitochondrial staining with MitoTracker Green FM relies on optimized protocols

tailored to the specific cell type and experimental design. The following sections provide

detailed methodologies for the preparation and application of this probe.

Stock Solution Preparation
Proper preparation and storage of the MitoTracker Green FM stock solution are critical for

maintaining its efficacy.

Step Instruction

1. Reconstitution

Dissolve 50 µg of lyophilized MitoTracker Green

FM in 74.4 µL of high-quality, anhydrous

dimethyl sulfoxide (DMSO) to create a 1 mM

stock solution.[2]

2. Storage

Store the 1 mM stock solution at -20°C,

protected from light. It is recommended to use

the reconstituted solution within two weeks and

to avoid repeated freeze-thaw cycles.[2]

Staining Protocol for Adherent Cells
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This protocol is suitable for staining mitochondria in cells cultured on coverslips or in multi-well

plates.

Step Instruction

1. Prepare Staining Solution

Dilute the 1 mM MitoTracker Green FM stock

solution to a final working concentration of 20-

200 nM in serum-free cell culture medium or

phosphate-buffered saline (PBS). The optimal

concentration should be determined empirically

for each cell type.[1]

2. Cell Preparation
Grow adherent cells on sterile coverslips or

appropriate culture vessels.

3. Staining

Remove the culture medium and add the pre-

warmed staining solution to the cells. Incubate

for 15-45 minutes at 37°C.[1]

4. Washing
Discard the staining solution and wash the cells

twice with fresh, pre-warmed medium or PBS.[1]

5. Imaging

Image the cells immediately using a

fluorescence microscope equipped with a

standard FITC filter set. Note: MitoTracker

Green FM is not well-retained after fixation with

aldehydes.[2]

Staining Protocol for Suspension Cells
This protocol is optimized for staining mitochondria in cells grown in suspension.
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Step Instruction

1. Prepare Staining Solution

Dilute the 1 mM MitoTracker Green FM stock

solution to a final working concentration of 20-

200 nM in serum-free cell culture medium or

PBS.

2. Cell Preparation

Pellet the suspension cells by centrifugation

(e.g., 1000 x g for 3-5 minutes) and discard the

supernatant. Resuspend the cells in the staining

solution at a density of approximately 1 x 10^6

cells/mL.[1]

3. Staining Incubate the cells for 15-45 minutes at 37°C.[1]

4. Washing

Pellet the cells by centrifugation (e.g., 400 x g

for 3-4 minutes) and discard the supernatant.

Wash the cells twice by resuspending in fresh,

pre-warmed medium or PBS and repeating the

centrifugation.[1]

5. Imaging

Resuspend the final cell pellet in fresh medium

or PBS for analysis by fluorescence microscopy

or flow cytometry.

Visualization of Cellular Processes
MitoTracker Green FM is a valuable tool for visualizing dynamic mitochondrial processes. The

following diagrams illustrate the experimental workflow and a key signaling pathway where this

probe is applied.
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Click to download full resolution via product page

Experimental Workflow for MitoTracker Green FM Staining.

MitoTracker Green FM is instrumental in studying mitophagy, the selective degradation of

mitochondria by autophagy. It allows for the visualization of mitochondria being engulfed by

autophagosomes.
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Visualization of Mitophagy with MitoTracker Green FM.

Applications in Research and Drug Development
The unique properties of MitoTracker Green FM make it a versatile tool in various research

areas:

Mitochondrial Mass Assessment: Its fluorescence intensity correlates with mitochondrial

content, providing a method to quantify changes in mitochondrial mass in response to

genetic manipulation, drug treatment, or disease states.

Studying Mitochondrial Dynamics: In conjunction with other fluorescent probes, it can be

used to observe mitochondrial fusion and fission events in living cells.[4]

Mitophagy Analysis: As illustrated above, it is used to track the process of mitochondrial

degradation through autophagy.

Apoptosis Studies: Changes in mitochondrial morphology and mass during programmed cell

death can be monitored.

Drug Screening: High-throughput screening assays can utilize MitoTracker Green FM to

identify compounds that affect mitochondrial biogenesis or degradation.

In conclusion, MitoTracker Green FM is an essential probe for researchers and scientists in

the field of cellular biology and drug development. Its straightforward application and reliable

staining of mitochondrial mass provide valuable insights into the roles of mitochondria in health

and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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